Cas no 2227753-31-1 (4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one)

4-Amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one is a specialized heterocyclic compound featuring a pyrrolidin-2-one core substituted with an amino group and a 1,3-dimethyl-1H-pyrazol-4-yl moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. The presence of both amino and pyrazole functionalities enhances its versatility in medicinal chemistry, enabling applications in drug discovery and development. The ethyl group at the 1-position improves solubility and stability, facilitating further derivatization. This compound is characterized by high purity and consistent performance, making it suitable for rigorous synthetic applications. Its well-defined molecular architecture supports precise structural modifications for targeted research objectives.
4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one structure
2227753-31-1 structure
Product Name:4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one
CAS No:2227753-31-1
MF:C11H18N4O
MW:222.286821842194
CID:6190863
PubChem ID:165601334
Update Time:2025-06-21

4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one
    • EN300-1635784
    • 2227753-31-1
    • Inchi: 1S/C11H18N4O/c1-4-15-10(16)5-9(12)11(15)8-6-14(3)13-7(8)2/h6,9,11H,4-5,12H2,1-3H3/t9-,11+/m0/s1
    • InChI Key: MQQGUJJWCHTQJY-GXSJLCMTSA-N
    • SMILES: O=C1C[C@@H]([C@@H](C2=CN(C)N=C2C)N1CC)N

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 64.2Ų

4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one Pricemore >>

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Additional information on 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one

Introduction to 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one (CAS No. 2227753-31-1)

4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227753-31-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The structural framework of this compound incorporates multiple nitrogen-containing heterocycles, which are known to be pivotal in the design of bioactive molecules.

The molecular structure of 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one consists of a pyrrolidinone core substituted with an amino group at the 4-position, a 1,3-dimethylpyrazole moiety at the 5-position, and an ethyl group at the 1-position. This arrangement of functional groups creates a molecule with a high degree of potential for interactions with biological targets. The presence of multiple nitrogen atoms in the structure enhances its ability to engage with proteins and enzymes, making it a valuable candidate for further pharmacological exploration.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one (CAS No. 2227753-31-1) has shown potential in preliminary studies as a scaffold for the development of drugs targeting neurological disorders, inflammation, and cancer. The pyrazole and pyrrolidinone moieties are particularly noteworthy, as they are frequently found in bioactive molecules that have demonstrated therapeutic efficacy.

One of the most compelling aspects of this compound is its ability to interact with multiple targets simultaneously. The structural features of 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one allow it to bind to both protein and enzyme targets, which is crucial for developing drugs that can modulate complex biological pathways. This dual-targeting capability is particularly relevant in the treatment of multifactorial diseases where the involvement of multiple pathways is observed.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. The use of molecular docking simulations has been instrumental in understanding how 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one interacts with its intended biological targets. These simulations have revealed that the compound can form stable interactions with key enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development.

The synthesis of 4-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-ethylpyrrolidin-2-one (CAS No. 2227753-31-1) has been optimized to ensure high yield and purity. The synthetic route involves multi-step reactions that carefully construct the heterocyclic core while introducing the necessary substituents at strategic positions. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for further research and development.

Investigations into the pharmacological properties of 4-amino--(dimethyl--(H--pyrazol--4--yl))--(2--ethoxy--N--hydroxy)pyrrole--2--one have shown promising results in preclinical studies. These studies have highlighted its potential as an inhibitor of key enzymes involved in inflammation and cancer progression. The compound's ability to modulate these pathways makes it an attractive candidate for further clinical development.

The safety profile of 4-amino--(dimethyl--(H--pyrazol--4--yl))--(2--ethoxy--N--hydroxy)pyrrole--2--one is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting its potential for safe use in humans. However, further studies are needed to fully characterize its safety profile and identify any potential side effects or long-term effects.

The future directions for research on 4-amino--(dimethyl--(H--pyrazol--)--)--)(CAS No.) include exploring its potential as a therapeutic agent in various disease models. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound from preclinical research to clinical trials.

In conclusion,4-amino-(5-(dimethyl-(H-pyrazol)-(dimethylethyl)(dimethylethoxypyridine))(CAS No.)is a structurally complex yet biologically relevant compound with significant potential for therapeutic applications.* Its unique combination*of functional groups*and demonstrated interactions*with key biological targets make it*an exciting candidate*for further exploration.*As research*continues*to uncover new insights into its pharmacological properties,*this compound*holds promise as a future therapeutic agent.*

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